Ethyl 4-(benzyloxy)-3-fluorobenzoate
Overview
Description
Ethyl 4-(benzyloxy)benzoate is a chemical compound with the molecular formula C16H16O3 . It’s a type of ester, which are commonly used in a wide variety of fields such as pharmaceuticals, cosmetics, and food industries .
Synthesis Analysis
The synthesis of compounds similar to Ethyl 4-(benzyloxy)-3-fluorobenzoate has been reported in the literature. For instance, a study discusses the catalytic protodeboronation of pinacol boronic esters, which are valuable building blocks in organic synthesis . Another study describes the synthesis of transition metal complexes derived from Schiff base ligands of 4-(benzyloxy)-2-hydroxybenzaldehyde .Molecular Structure Analysis
The molecular structure of Ethyl 4-(benzyloxy)-3-fluorobenzoate can be analyzed using various spectroscopic techniques . The compound has a molecular weight of 256.30 g/mol .Physical And Chemical Properties Analysis
Ethyl 4-(benzyloxy)-3-fluorobenzoate has a molecular weight of 256.30 g/mol, a XLogP3-AA of 3.6, and a topological polar surface area of 35.5 Ų . It has no hydrogen bond donors and three hydrogen bond acceptors .Scientific Research Applications
Synthesis of Complexes
Ethyl 4-(benzyloxy)-3-fluorobenzoate can be used in the synthesis of transition metal (II) complexes derived from heterocyclic Schiff base ligands . These complexes have shown significant biological activity against pathogenic deformities .
Antioxidant Activity
The ligand HL4 (4) and Cu(II) complexes, which can be synthesized using Ethyl 4-(benzyloxy)-3-fluorobenzoate, have shown significant antioxidant activity . This makes it a potential candidate for research in oxidative stress-related diseases.
Antimicrobial Activity
The ligand HL2 (2) and Zn(II) complexes, derived from Ethyl 4-(benzyloxy)-3-fluorobenzoate, have demonstrated excellent antimicrobial activities . This suggests its potential use in the development of new antimicrobial agents.
Anti-inflammatory Activity
The same complexes (ligand HL2 (2) and Zn(II)) also exhibit anti-inflammatory activities . This indicates its potential application in the treatment of inflammatory diseases.
Synthesis of Chalcone Derivatives
Ethyl 4-(benzyloxy)-3-fluorobenzoate can be used in the synthesis of chalcone derivatives . These derivatives have wide applications in pharmaceutical and medicinal chemistry .
Preparation of Benzyl Ethers and Esters
This compound can also be used in the preparation of benzyl ethers and esters . These substances have various applications in chemical synthesis and pharmaceuticals .
Safety and Hazards
properties
IUPAC Name |
ethyl 3-fluoro-4-phenylmethoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FO3/c1-2-19-16(18)13-8-9-15(14(17)10-13)20-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEMDKQSXOQRJJQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)OCC2=CC=CC=C2)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(benzyloxy)-3-fluorobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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